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Compound of Interest

Compound Name:
(2R)-2-amino-2-(4-

bromophenyl)propanoic acid

Cat. No.: B13057801

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-alpha-Methyl-4-bromophenylalanine is a non-proteinogenic amino acid that holds

significant interest for researchers in medicinal chemistry and drug discovery. As a derivative of

phenylalanine, it incorporates two key structural modifications: an alpha-methyl group and a

bromine atom at the para-position of the phenyl ring. These features can profoundly influence

the biological activity and pharmacokinetic properties of peptides and small molecules into

which it is incorporated. The alpha-methylation provides steric hindrance, which can enhance

resistance to enzymatic degradation, while the bromo-substituent can modulate receptor

binding affinity and introduce a site for further chemical modification. This guide provides a

comprehensive overview of the synthesis, characterization, and potential applications of (R)-

alpha-methyl-4-bromophenylalanine, offering valuable insights for its effective utilization in

research and development.
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A definitive CAS number for (R)-alpha-methyl-4-bromophenylalanine is not readily available in

public databases. However, several closely related compounds are well-characterized, and

their identification numbers are provided below for reference.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

(S)-alpha-Methyl-4-

bromophenylalanine
747397-27-9 C10H12BrNO2 258.11

Boc-(S)-alpha-methyl-

4-bromophenylalanine
1286768-44-2 C15H20BrNO4 358.23

Fmoc-(R)-alpha-

methyl-4-

bromophenylalanine

1310682-06-4 C25H22BrNO4 492.35

4-Bromo-L-

phenylalanine
24250-84-8 C9H10BrNO2 244.09

4-Bromo-D-

phenylalanine
62561-74-4 C9H10BrNO2 244.09

Synthesis and Purification
The enantioselective synthesis of α-methyl amino acids like (R)-alpha-methyl-4-

bromophenylalanine is a significant challenge in organic chemistry.[1] General approaches

often involve either the resolution of a racemic mixture or an asymmetric synthesis starting from

a chiral precursor.[2]

Representative Synthetic Workflow
A common strategy for the synthesis of chiral α-methylated amino acids involves the use of

chiral auxiliaries, such as oxazolidinones.[2] The following diagram illustrates a generalized

workflow for such a synthesis.
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Step 1: Oxazolidinone Formation

Step 2: Alkylation Step 3: Hydrolysis and Deprotection
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Caption: Generalized workflow for the synthesis of chiral α-methylated amino acids.

Experimental Protocol: Asymmetric Synthesis
Oxazolidinone Formation: An N-protected amino acid is reacted with an aldehyde in the

presence of a chlorinating agent and a Lewis acid to form a chiral oxazolidinone

intermediate. The stereochemistry of the final product is controlled by the chiral auxiliary.[2]
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Alkylation: The oxazolidinone is then deprotonated with a strong base, and the resulting

enolate is alkylated with an appropriate alkyl halide. For the synthesis of (R)-alpha-methyl-4-

bromophenylalanine, this would involve methylation.

Hydrolysis and Deprotection: The alkylated oxazolidinone is subsequently hydrolyzed to

cleave the chiral auxiliary, followed by the removal of the N-protecting group to yield the

desired α-methylated amino acid.[2]

Analytical Characterization
The structural confirmation and purity assessment of (R)-alpha-methyl-4-bromophenylalanine

are crucial for its application in research. A combination of analytical techniques is typically

employed.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure, including the presence of the alpha-methyl group and the substitution

pattern on the phenyl ring.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the elemental composition.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): Used to assess the chemical purity of

the final compound.

Chiral HPLC: Essential for determining the enantiomeric purity. A chiral stationary phase is

used to separate the (R) and (S) enantiomers, allowing for their quantification.

Applications in Drug Discovery and Development
The unique structural features of (R)-alpha-methyl-4-bromophenylalanine make it a valuable

building block in the design of novel therapeutics.

Peptide and Peptidomimetic Design
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The incorporation of α-methylated amino acids into peptide sequences can significantly

enhance their resistance to proteolytic degradation, thereby increasing their in vivo half-life.[3]

[4] The 4-bromophenyl side chain can also influence the binding affinity and selectivity of the

peptide for its target receptor.[5]

Small Molecule Drug Design
As a component of small molecule inhibitors, the 4-bromophenyl group can engage in halogen

bonding or other specific interactions within the active site of an enzyme or the binding pocket

of a receptor.[6][7] This can lead to improved potency and selectivity of the drug candidate.

Signaling Pathway Modulation
The following diagram illustrates a simplified signaling pathway where a peptide containing (R)-

alpha-methyl-4-bromophenylalanine might act as an antagonist.
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Caption: Simplified signaling pathway illustrating antagonist action.

Conclusion
(R)-alpha-Methyl-4-bromophenylalanine represents a synthetically challenging yet highly

valuable building block for the development of novel peptide and small molecule therapeutics.

Its unique combination of an α-methyl group and a 4-bromophenyl side chain offers the
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potential to overcome key challenges in drug design, such as metabolic instability and

insufficient target affinity. The synthetic and analytical methodologies outlined in this guide

provide a framework for researchers to effectively utilize this compound in their drug discovery

efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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